Cas no 2171245-83-1 ((3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid)

(3S)-3-{(tert-Butoxy)carbonylamino}-4,4-dimethylpentanoic acid is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key structural features include a tert-butoxycarbonyl (Boc) protected amine group and a carboxylate functionality, making it valuable for peptide coupling and asymmetric synthesis. The presence of a stereocenter at the 3-position ensures enantioselective reactivity, while the 4,4-dimethyl substitution enhances steric stability. This compound is particularly useful in the preparation of bioactive molecules, where controlled chirality and protecting group strategies are critical. Its high purity and well-defined stereochemistry make it a reliable building block for complex synthetic routes.
(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid structure
2171245-83-1 structure
Product Name:(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid
CAS No:2171245-83-1
MF:C12H23NO4
MW:245.315
MDL:MFCD31629196
CID:4553934
PubChem ID:26192836
Update Time:2025-10-05

(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Boc- (S)-3-t-Butyl-beta-alanine
    • Boc-(S)-3-t-Butyl-beta-alanine
    • (3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid
    • MFCD31629196
    • (S)-3-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
    • AKOS037646855
    • AS-71245
    • EN300-816695
    • (3S)-3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
    • AC9461
    • (S)-3-(Boc-amino)-4,4-dimethylpentanoic Acid
    • 2171245-83-1
    • (3S)-4,4-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • (3S)-3-[(tert-butoxycarbonyl)amino]-4,4-dimethylpentanoic acid
    • (3S)-3-([(tert-Butoxy)carbonyl]amino)-4,4-dimethylpentanoic acid
    • CS-0158450
    • MDL: MFCD31629196
    • Inchi: InChI=1S/C12H23NO4/c1-11(2,3)8(7-9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
    • InChI Key: GJOMHEYOQWPVEZ-QMMMGPOBSA-N
    • SMILES: C(C[C@@H](C(C)(C)C)NC(=O)OC(C)(C)C)(=O)O

Computed Properties

  • Exact Mass: 245.16270821g/mol
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6Ų

(3S)-3-{(tert-butoxy)carbonylamino}-4,4-dimethylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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